Cas no 252637-91-5 (2-Amino-2-(naphthalen-2-yl)acetonitrile)

• Product Name: 2-Amino-2-(naphthalen-2-yl)acetonitrile
• CAS No: 252637-91-5
• MF: C₁₂H₁₀N₂
• MW: 182.221202373505
• CID: 4643086
• PubChem ID: 11651254
• Update Time: 2025-05-23

2-Amino-2-(naphthalen-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(naphthalen-2-yl)acetonitrile
• 2-amino-2-naphthalen-2-ylacetonitrile
• CKA63791
• 2-Amino-2-(naphthalen-2-yl)acetonitrile

• Inchi： 1S/C12H10N2/c13-8-12(14)11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12H,14H2
• InChI Key： ZUHUNJFWSTWMJL-UHFFFAOYSA-N
• SMILES： NC(C#N)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 182.084398327 g/mol
• Monoisotopic Mass: 182.084398327 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8
• Molecular Weight: 182.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Amino-2-(naphthalen-2-yl)acetonitrile

Introduction to 2-Amino-2-(naphthalen-2-yl)acetonitrile (CAS No. 252637-91-5)

2-Amino-2-(naphthalen-2-yl)acetonitrile, identified by its Chemical Abstracts Service (CAS) number 252637-91-5, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a naphthalene ring substituted with an amino group and an acetonitrile moiety, has garnered attention due to its versatile applications in the development of bioactive molecules. The structural framework of this compound not only makes it a valuable intermediate in synthetic chemistry but also positions it as a potential candidate for further derivatization, enabling the creation of novel pharmacophores with therapeutic implications.

The synthesis of 2-Amino-2-(naphthalen-2-yl)acetonitrile typically involves multi-step organic reactions, often starting from commercially available precursors such as naphthalene derivatives. The introduction of the amino group at the 2-position of the naphthalene ring followed by the attachment of an acetonitrile group at the same position is a critical step in its preparation. This process requires precise control over reaction conditions, including temperature, solvent selection, and catalyst systems, to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, have been employed to enhance the efficiency and selectivity of these transformations.

In recent years, 2-Amino-2-(naphthalen-2-yl)acetonitrile has been explored for its potential role in medicinal chemistry. Its structural motif, combining a naphthalene core with functional groups that can interact with biological targets, makes it an attractive scaffold for drug discovery. Researchers have investigated its derivatives as possible inhibitors of various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, modifications at the amino and acetonitrile positions have been studied to optimize binding affinity and metabolic stability.

One notable area of research involving CAS No. 252637-91-5 is its application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with pathological conditions. By designing molecules that specifically target kinase domains, researchers aim to develop treatments that modulate these pathways effectively. The naphthalenyl moiety in 2-Amino-2-(naphthalen-2-yl)acetonitrile provides a hydrophobic surface that can interact with pockets on the kinase active site, while the amino and acetonitrile groups offer opportunities for further functionalization to enhance binding interactions.

The pharmaceutical industry has shown interest in this compound due to its potential as a building block for more complex drug candidates. Its versatility allows chemists to introduce diverse substituents while retaining key pharmacophoric elements necessary for biological activity. Preclinical studies have begun to explore the efficacy and safety profiles of certain derivatives synthesized from CAS No. 252637-91-5, providing insights into their therapeutic potential. These studies often involve in vitro assays to assess enzyme inhibition and in vivo models to evaluate pharmacokinetic properties.

Another emerging field where 2-Amino-2-(naphthalen-2-yl)acetonitrile is making strides is materials science. The unique electronic properties of the naphthalene ring make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have incorporated derivatives of this compound into conjugated polymers that exhibit excellent charge transport capabilities. These materials are being tested for use in flexible electronics and next-generation display technologies, highlighting the compound's broader utility beyond traditional pharmaceutical applications.

The chemical properties of CAS No. 252637-91-5 also make it a valuable tool for mechanistic studies in organic chemistry. Its reactivity patterns can be exploited to understand reaction mechanisms involving transition metals or organocatalysts. Such studies contribute to the development of new synthetic strategies that could improve the efficiency of drug synthesis or other industrial processes. The ability to precisely control reactions involving this compound allows chemists to probe fundamental questions about molecular interactions and transformations.

In conclusion, 2-Amino-2-(naphthalen-2-yl)acetonitrile (CAS No. 252637-91-5) represents a multifaceted compound with significant implications across multiple scientific disciplines. Its role in pharmaceutical research underscores its importance as a precursor for bioactive molecules, while its applications in materials science demonstrate its versatility outside traditional chemical contexts.


Future research will likely continue to uncover new applications and refine synthetic methodologies for this promising compound.